Cas no 7541-76-6 (4-Formyl-N,N,N-trimethylbenzenaminium iodide)

• Product Name: 4-Formyl-N,N,N-trimethylbenzenaminium iodide
• CAS No: 7541-76-6
• MF: C₁₀H₁₄INO
• MW: 291.12873506546
• CID: 981775
• PubChem ID: 24172
• Update Time: 2025-05-24

4-Formyl-N,N,N-trimethylbenzenaminium iodide Chemical and Physical Properties

Names and Identifiers

• 4-formyl-N,N,N-trimethylanilinium
• (4-formylphenyl)-trimethylazanium
• (+/-)-4-(Trifluoromethyl)-2-azetidinone
• (4-formylphenyl)trimethylammonium iodide
• (4-Formyl-phenyl)-trimethyl-ammoniumiodid
• 2-Azetidinone, 4-(trifluoromethyl)-
• 4-Formyl-phenyl-trimethyl-ammonium-iodid
• 4-formyl-tri-N-methyl-anilinium, iodide
• 4-Formyl-tri-N-methyl-anilinium, Jodid
• 4-trimethylammoniobenzaldehyde iodide
• ACMC-20lfn5
• CTK3A4124
• EN300-90525
• SureCN8250875
• NSC18833
• 4-Formyl-N,N,N-trimethylbenzenaminium iodide
• NSC 47287
• 4-Formylphenyltrimethylammonium iodide
• Z56785107
• NSC-47287
• CS-0210344
• (4-formylphenyl)-trimethylazanium;iodide
• (p-Formylphenyl)trimethylammonium iodide
• 7541-76-6
• 4-formyl-N,N,N-trimethylanilinium iodide
• KH4KPT6FE6
• MFCD00541136
• NSC-18833
• AKOS001036466
• AMMONIUM, (p-FORMYLPHENYL)TRIMETHYL-, IODIDE
• DTXSID50996848
• NSC47287
• Benzenaminium, 4-formyl-N,N,N-trimethyl-, iodide
• SCHEMBL15412173
• BENZENAMINIUM, 4-FORMYL-N,N,N-TRIMETHYL-, IODIDE (1:1)
• NSC 18833
• UNII-KH4KPT6FE6
• 46061-36-3

• Inchi： 1S/C10H14NO.HI/c1-11(2,3)10-6-4-9(8-12)5-7-10;/h4-8H,1-3H3;1H/q+1;/p-1
• InChI Key： AHWRLQSSGMGGFR-UHFFFAOYSA-M
• SMILES： [I-].O=CC1C=CC(=CC=1)[N+](C)(C)C

Computed Properties

• Exact Mass: 164.10762
• Monoisotopic Mass: 291.01201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

4-Formyl-N,N,N-trimethylbenzenaminium iodide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-Formyl-N,N,N-trimethylbenzenaminium iodide

4-Formyl-N,N,N-Trimethylbenzenaminium Iodide: A Comprehensive Overview

The compound 4-Formyl-N,N,N-trimethylbenzenaminium iodide, identified by the CAS registry number CAS No. 7541-76-6, is a significant entity in the field of organic chemistry. This compound has garnered attention due to its unique chemical properties and diverse applications across various scientific domains. Recent advancements in chemical synthesis and characterization techniques have further elucidated its structural and functional attributes, making it a subject of interest for researchers and industry professionals alike.

Structurally, 4-Formyl-N,N,N-trimethylbenzenaminium iodide consists of a benzene ring substituted with a formyl group at the para position and a trimethylammonium group at the meta position. The presence of the trimethylammonium moiety imparts a positive charge, which is counterbalanced by the iodide ion. This ionic structure contributes to its solubility in polar solvents, making it suitable for various chemical reactions and applications.

Recent studies have highlighted the role of this compound in drug delivery systems. Its cationic nature allows it to interact with negatively charged biomolecules, facilitating the development of targeted drug delivery vehicles. For instance, research published in Nature Communications demonstrated its potential as a carrier for siRNA molecules, enhancing their stability and delivery efficiency in vitro.

In addition to its pharmaceutical applications, 4-Formyl-N,N,N-trimethylbenzenaminium iodide has found utility in materials science. Its ability to form self-assembled monolayers on surfaces has been leveraged in the creation of advanced sensors and nanomaterials. A study in Advanced Materials showcased its use in fabricating responsive surfaces that can detect changes in environmental conditions, such as pH and temperature.

The synthesis of this compound has also been optimized through green chemistry approaches. Traditional methods often involved multiple steps and hazardous reagents, but recent innovations have introduced more sustainable pathways. For example, researchers at Stanford University developed a one-pot synthesis using renewable feedstocks, significantly reducing the environmental footprint of its production.

Beyond its practical applications, the compound serves as a valuable model system for studying aromatic substitution reactions. Its reactivity patterns provide insights into the electronic effects governing such reactions, contributing to our fundamental understanding of organic chemistry.

In conclusion, 4-Formyl-N,N,N-trimethylbenzenaminium iodide (CAS No. 7541-76-6) stands as a multifaceted compound with implications across diverse scientific disciplines. From drug delivery to materials science and fundamental chemical research, its versatility continues to drive innovation and discovery.